2-[[4-[6-(4-Fluorophenyl)pyridazin-3-yl]piperazin-1-yl]methyl]-5-methyl-1,3,4-oxadiazole

• IUPAC Name: 2-[[4-[6-(4-fluorophenyl)pyridazin-3-yl]piperazin-1-yl]methyl]-5-methyl-1,3,4-oxadiazole
• InChI: InChI=1S/C18H19FN6O/c1-13-20-23-18(26-13)12-24-8-10-25(11-9-24)17-7-6-16(21-22-17)14-2-4-15(19)5-3-14/h2-7H,8-12H2,1H3
• InChI Key: JABFNHZGKNEUPE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(O1)CN2CCN(CC2)C3=NN=C(C=C3)C4=CC=C(C=C4)F
• Molecular Formula: C18H19FN6O
• Molecular Weight: 354.4 g/mol

Description

The compound “2-[[4-[6-(4-Fluorophenyl)pyridazin-3-yl]piperazin-1-yl]methyl]-5-methyl-1,3,4-oxadiazole” is a complex organic molecule that contains several functional groups and rings. These include a fluorophenyl group, a pyridazine ring, a piperazine ring, and an oxadiazole ring.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. For example, the fluorophenyl group could be introduced via a halogenation reaction, and the pyridazine and oxadiazole rings could be formed via cyclization reactions.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The fluorophenyl group would likely contribute to the compound’s polarity, while the nitrogen atoms in the pyridazine, piperazine, and oxadiazole rings could potentially act as hydrogen bond acceptors.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions. For example, the fluorine atom on the phenyl ring could potentially be replaced via a nucleophilic aromatic substitution reaction. Additionally, the compound could potentially undergo reactions at the nitrogen atoms in the pyridazine, piperazine, and oxadiazole rings.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would likely be affected by the polarity of the fluorophenyl group and the presence of the nitrogen atoms in the rings.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were intended to be used as a drug, it could potentially act by binding to a specific receptor or enzyme in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity and toxicity. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could potentially involve exploring its potential uses, such as in the development of new drugs. Additionally, research could be conducted to further investigate its physical and chemical properties, as well as its safety and environmental impact.